![molecular formula C16H16FN3O4S B5912912 1-(2-fluoro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine](/img/structure/B5912912.png)
1-(2-fluoro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine
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Overview
Description
1-(2-fluoro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine is a chemical compound that has been widely used in scientific research. It is a piperazine derivative that has been synthesized and studied for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(2-fluoro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins, which may contribute to its anti-cancer and anti-inflammatory activities.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the production of inflammatory cytokines and chemokines. Furthermore, it has been shown to inhibit the replication of certain viruses.
Advantages and Limitations for Lab Experiments
1-(2-fluoro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine has several advantages for lab experiments. It is a highly pure and stable compound that can be easily synthesized in large quantities. It has also been shown to have potent activities in various assays. However, it also has some limitations. Its mechanism of action is not fully understood, which may limit its applications in certain studies. It may also have off-target effects, which may complicate the interpretation of the results.
Future Directions
There are several future directions for the study of 1-(2-fluoro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine. First, its mechanism of action needs to be further elucidated to better understand its potential applications. Second, its anti-cancer and anti-inflammatory activities need to be further studied in vivo to determine its efficacy and safety. Third, its potential applications as a tool compound for drug discovery need to be explored further. Finally, its potential applications in other fields, such as virology and immunology, need to be investigated.
Synthesis Methods
The synthesis of 1-(2-fluoro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine involves several steps. First, 2-fluoro-4-nitroaniline is reacted with phenylsulfonyl chloride to form 2-fluoro-4-nitrophenyl sulfonate. This intermediate is then reacted with piperazine to form the final product, this compound. The synthesis method has been optimized to ensure high yield and purity of the product.
Scientific Research Applications
1-(2-fluoro-4-nitrophenyl)-4-(phenylsulfonyl)piperazine has been widely used in scientific research for its potential applications in various fields. It has been studied for its anti-cancer, anti-inflammatory, and anti-viral activities. It has also been used as a tool compound for studying protein-protein interactions and drug discovery.
properties
IUPAC Name |
1-(benzenesulfonyl)-4-(2-fluoro-4-nitrophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN3O4S/c17-15-12-13(20(21)22)6-7-16(15)18-8-10-19(11-9-18)25(23,24)14-4-2-1-3-5-14/h1-7,12H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLDNONHKAVDNMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])F)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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